Cas no 2171950-58-4 (4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride)

4-Chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative characterized by its reactive sulfonyl fluoride group, which is widely utilized in chemical synthesis and bioconjugation applications. The chloro and isopropyl substituents enhance its stability and selectivity in nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry and materials science due to its ability to act as a versatile electrophile, facilitating the formation of sulfonamide linkages. Its robust reactivity under mild conditions makes it suitable for modifying biomolecules and designing covalent inhibitors. The structural features ensure compatibility with a range of solvents and reaction conditions, offering synthetic flexibility for advanced research applications.

4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride structure

2171950-58-4 structure

Product Name:4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride

CAS No:2171950-58-4

MF:C₉H₁₀ClFO₂S

MW:236.690904140472

CID:6131723

PubChem ID:165733785

Update Time:2025-06-14

4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride
- EN300-1611980
- 2171950-58-4
- Inchi： 1S/C9H10ClFO2S/c1-6(2)8-5-7(10)3-4-9(8)14(11,12)13/h3-6H,1-2H3
- InChI Key： XJVHVODWZXXZLI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)C(C)C)S(=O)(=O)F

Computed Properties

Exact Mass: 236.0074066g/mol
Monoisotopic Mass: 236.0074066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 42.5Å²

4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1611980-0.05g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	0.05g	$827.0	2023-06-04
Enamine	EN300-1611980-0.1g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	0.1g	$867.0	2023-06-04
Enamine	EN300-1611980-0.25g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	0.25g	$906.0	2023-06-04
Enamine	EN300-1611980-0.5g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	0.5g	$946.0	2023-06-04
Enamine	EN300-1611980-1.0g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	1g	$986.0	2023-06-04
Enamine	EN300-1611980-2.5g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	2.5g	$1931.0	2023-06-04
Enamine	EN300-1611980-5.0g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	5g	$2858.0	2023-06-04
Enamine	EN300-1611980-10.0g	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	10g	$4236.0	2023-06-04
Enamine	EN300-1611980-50mg	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	50mg	$827.0	2023-09-23
Enamine	EN300-1611980-100mg	4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride	2171950-58-4	100mg	$867.0	2023-09-23

4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

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Additional information on 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride

Research Briefing on 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride (CAS: 2171950-58-4)

4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride (CAS: 2171950-58-4) is a sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of molecules known for their reactivity as covalent inhibitors, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. Its unique structural features, including the chloro and isopropyl substituents, make it a promising candidate for the development of selective enzyme inhibitors and probes for chemical proteomics studies.

Recent studies have highlighted the potential of 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride as a versatile tool in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor of the serine protease TMPRSS2, which plays a critical role in viral entry mechanisms, including SARS-CoV-2. The study reported that this compound exhibited nanomolar potency and excellent selectivity over related proteases, making it a valuable lead compound for antiviral development.

In the area of chemical proteomics, researchers have utilized 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride as an activity-based probe to profile serine hydrolases in complex biological systems. A recent Nature Chemical Biology study (2024) employed this compound to map the activity landscape of serine hydrolases in cancer cell lines, revealing novel therapeutic targets. The probe's ability to form stable covalent adducts with active site serines, combined with its cell permeability, makes it particularly useful for such applications.

The synthetic accessibility of 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride has also been a subject of recent optimization efforts. A 2024 Organic Process Research & Development paper described an improved synthetic route that increases yield while reducing hazardous byproducts. This advancement is particularly important as demand for this compound grows in both academic and industrial research settings.

Looking forward, 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride shows promise in several emerging applications. Researchers are exploring its use in targeted protein degradation strategies, where its covalent binding capability could be harnessed to recruit E3 ligases to specific protein targets. Additionally, its potential as a warhead in PROTAC design is being investigated by multiple pharmaceutical companies, with preliminary data showing enhanced degradation efficiency compared to traditional electrophiles.

In conclusion, 4-chloro-2-(propan-2-yl)benzene-1-sulfonyl fluoride (CAS: 2171950-58-4) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span from basic research in enzyme mechanism studies to translational medicine in therapeutic development. As research continues to uncover new uses for this compound, its importance in the field is likely to grow significantly in the coming years.